2-[(6-Methoxypyrazin-2-ylamino)methyl]phenol

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 2-[[(6-methoxypyrazin-2-yl)amino]methyl]phenol
• InChI: InChI=1S/C12H13N3O2/c1-17-12-8-13-7-11(15-12)14-6-9-4-2-3-5-10(9)16/h2-5,7-8,16H,6H2,1H3,(H,14,15)
• InChI Key: WEOSIZHXPFPKNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=CN=C1)NCC2=CC=CC=C2O

Description

2-[(6-Methoxypyrazin-2-ylamino)methyl]phenol is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Introduced into a microwave tube are 363 mg (1.29 mmol) of 2-[(6-bromopyrazin-2-ylamino)methyl]phenol, prepared as described previously in Example 12, to which 3 ml of methanol and 103 mg (2.58 mmol, 2 eq) of sodium hydroxide are added. The reaction mixture is then heated for 30 mins in a microwave oven at 150° C. and is then diluted with 50 ml of ethyl acetate. The mixture is neutralized with an ammonium chloride solution to pH=7, decanted and the organic phase is washed twice with 50 ml of water. The organic phase is dried over magnesium sulphate, filtered, and concentrated to dryness. The residue is purified by chromatography over silica with, as eluent, heptane/ethyl acetate (7/3). 2-[(6-Methoxypyrazin-2-ylamino)methyl]phenol is obtained in the form of a white solid.